Cas no 13070-07-0 (2-Piperidinethione,1-methyl-)

• Product Name: 2-Piperidinethione,1-methyl-
• CAS No: 13070-07-0
• MF: C₆H₁₁NS
• MW: 129.2232401371
• CID: 175278
• PubChem ID: 123294
• Update Time: 2025-04-19

2-Piperidinethione,1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinethione,1-methyl-
• 1-methylpiperidine-2-thione
• N-Methylthiopiperidone-2
• 1-methyl-piperidine-2-thione
• 13070-07-0
• 1-Methyl-2-piperidothione
• 1-Methyl-2-piperidinethione
• BRN 0106992
• AKOS015904699
• 2-Piperidinethione, 1-methyl-
• XFIZSHPTOGBACZ-UHFFFAOYSA-N
• SCHEMBL145549
• 5-21-06-00417 (Beilstein Handbook Reference)
• DTXSID70156689

• Inchi： 1S/C6H11NS/c1-7-5-3-2-4-6(7)8/h2-5H2,1H3
• InChI Key： XFIZSHPTOGBACZ-UHFFFAOYSA-N
• SMILES： S=C1CCCCN1C

Computed Properties

• Exact Mass: 129.06133
• Monoisotopic Mass: 129.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines